2-(4-Ethoxycarbonylphenoxy)pyridine

• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: ethyl 4-pyridin-2-yloxybenzoate
• InChI: InChI=1S/C14H13NO3/c1-2-17-14(16)11-6-8-12(9-7-11)18-13-5-3-4-10-15-13/h3-10H,2H2,1H3
• InChI Key: IEZYANUMYRZTQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=CC=CC=N2

Description

2-(4-Ethoxycarbonylphenoxy)pyridine is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromopyridine (1.98 mL, 20.0 mmol), ethyl 4-hydroxybenzoate (6.71 g, 40.0 mmol) and potassium carbonate (2.78 g, 20.0 mmol) were mixed and the mixture was stirred for 6 hours at 150° C. to 160° C. After allowed to stand for cooling, 20 mL of 8% aqueous solution of sodium hydroxide were added to the reaction mixture, which was extracted with diethyl ether. The extracted solution was dried over anhydrous sodium sulfate and then concentrated. The residue was purified by silica gel chromatography (eluate n-hexane:ethyl acetate=10:1 v/v) to obtain 1.26 g (26%) of the title compound as a colorless oil.